![molecular formula C9H9NO2 B173694 2,4-Dimethoxybenzonitrile CAS No. 4107-65-7](/img/structure/B173694.png)
2,4-Dimethoxybenzonitrile
Overview
Description
2,4-Dimethoxybenzonitrile is an organic compound with the linear formula (CH3O)2C6H3CN . It has a molecular weight of 163.17 . It is used in the preparation of 2,4-dimethoxybenzylamine .
Synthesis Analysis
2,4-Dimethoxybenzylamine can be preprepared by reduction (NaBH4, BF3.OEt2, THF) of this compound .Molecular Structure Analysis
The molecular structure of this compound consists of 9 carbon atoms, 9 hydrogen atoms, and 2 oxygen atoms . The compound has a mono-isotopic mass of 163.063324 Da .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a melting point of 93-94 °C . The compound has a density of 1.1±0.1 g/cm3, a boiling point of 306.7±22.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.7 mmHg at 25°C . Its molar refractivity is 44.0±0.4 cm3 .Scientific Research Applications
1. Pharmacological Applications
2,4-Dimethoxybenzonitrile derivatives, such as 25CN-NBOH, have been prominently used as pharmacological tools. The compound 25CN-NBOH, a selective serotonin 2A receptor (5-HT2AR) agonist, is utilized in various in vivo and in vitro studies due to its potent and highly selective properties. It's a useful compound for exploring 5-HT2AR signaling in a range of animal models. Its synthesis has been improved and made scalable, indicating its significant role in scientific research and its increasing demand in the scientific community (Kristensen, Märcher-Rørsted, & Nykodemová, 2021); (Märcher Rørsted, Jensen, & Kristensen, 2021).
2. Chemical and Structural Analysis
A significant amount of research focuses on the chemical and structural properties of dimethoxybenzonitrile derivatives. Studies have analyzed the FTIR and FT-Raman spectra, molecular geometry, vibrational assignments, and electronic structure of these compounds. These analyses provide insights into the electron donating and withdrawing effects of specific functional groups and the molecule's structural parameters, energies, thermodynamic properties, vibrational frequencies, and charge distributions. Such studies are crucial for understanding the fundamental properties of these chemicals and their potential applications in various fields (Arjunan, Devi, Remya, & Mohan, 2013); (Jeyavijayan & Arivazhagan, 2011).
3. Synthesis and Applications in Material Science
This compound has applications in the synthesis of novel materials with special properties. For instance, derivatives of this compound are used in the creation of Y-type polyurethanes with nonlinear optical (NLO) chromophores, exhibiting high thermal stability and potential for NLO device applications. This highlights the compound's relevance in the field of material science and its contribution to developing advanced materials with specific desired properties (Lee, Bang, Kang, & Park, 2004).
Safety and Hazards
properties
IUPAC Name |
2,4-dimethoxybenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c1-11-8-4-3-7(6-10)9(5-8)12-2/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYRZSQQELLQCMZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C#N)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00194034 | |
Record name | 2,4-Dimethoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00194034 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4107-65-7 | |
Record name | 2,4-Dimethoxybenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4107-65-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2,4-Dimethoxybenzonitrile | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004107657 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,4-Dimethoxybenzonitrile | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=27020 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | 2,4-Dimethoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00194034 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-dimethoxybenzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.715 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2,4-Dimethoxybenzonitrile | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WVW39ZC2HT | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of chlorosulfonyl isocyanate in the synthesis of 2,4-Dimethoxybenzonitrile?
A1: While the abstract doesn't provide a detailed reaction mechanism, it explicitly states that chlorosulfonyl isocyanate is a key reagent in the preparation of this compound []. This suggests that chlorosulfonyl isocyanate likely reacts with a precursor molecule, leading to the formation of the desired this compound product. Further research into similar reactions involving chlorosulfonyl isocyanate could provide more detailed insights into the specific reaction pathway.
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